Cas no 1806774-22-0 (5-(Difluoromethyl)-6-iodopyridin-3-amine)

• Product Name: 5-(Difluoromethyl)-6-iodopyridin-3-amine
• CAS No: 1806774-22-0
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846605
• Update Time: 2025-05-24

5-(Difluoromethyl)-6-iodopyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-6-iodopyridin-3-amine
• 5-Amino-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-5(8)4-1-3(10)2-11-6(4)9/h1-2,5H,10H2
• InChI Key： PTNWKZYCTGTUAC-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 5-(Difluoromethyl)-6-iodopyridin-3-amine

5-(Difluoromethyl)-6-iodopyridin-3-amine: A Comprehensive Overview

5-(Difluoromethyl)-6-iodopyridin-3-amine, identified by the CAS number 1806774-22-0, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and biological activities. The presence of a difluoromethyl group at position 5 and an iodine atom at position 6, along with an amine group at position 3, makes this molecule particularly interesting for researchers exploring novel chemical functionalities.

The synthesis of 5-(Difluoromethyl)-6-iodopyridin-3-amine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the preparation of such heterocyclic compounds. For instance, the use of palladium-catalyzed coupling reactions has been pivotal in constructing the iodinated pyridine ring with high precision.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system. The presence of electron-withdrawing groups like the difluoromethyl and iodine substituents significantly influences the electronic characteristics of the molecule, making it a promising candidate for applications in optoelectronics and sensor technologies.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-6-iodopyridin-3-amine as a building block for advanced materials. For example, researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs), where its ability to act as a ligand plays a crucial role in forming stable structures with tailored porosity. These materials hold great promise for gas storage, catalysis, and drug delivery systems.

In the field of pharmacology, this compound has shown remarkable bioactivity in preliminary assays. Its ability to modulate enzyme activity and interact with cellular receptors suggests potential applications in drug discovery. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on kinases involved in cancer progression, making them valuable leads for anti-cancer drug development.

The integration of computational chemistry techniques has further enhanced our understanding of 5-(Difluoromethyl)-6-iodopyridin-3-amine's properties. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the iodine atom's electron-withdrawing effect significantly stabilizes certain reactive intermediates during chemical transformations. This knowledge is invaluable for designing more efficient synthetic routes and optimizing its performance in practical applications.

In conclusion, 5-(Difluoromethyl)-6-iodopyridin-3-amine stands out as a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing materials science and drug development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various scientific disciplines.